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Compound of Interest

Compound Name:
3-methyl-5-

(trifluoromethyl)benzoic Acid

Cat. No.: B039702 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 3-methyl-5-(trifluoromethyl)benzoic acid, a fluorinated aromatic carboxylic

acid of interest to researchers and professionals in drug development and chemical synthesis.

Core Molecular Data
3-Methyl-5-(trifluoromethyl)benzoic acid is a substituted benzoic acid derivative. The

presence of both a methyl and a trifluoromethyl group on the aromatic ring significantly

influences its chemical and physical properties.

Physicochemical Properties
A summary of the key physicochemical data for 3-methyl-5-(trifluoromethyl)benzoic acid is

presented in the table below.
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Property Value Source

Molecular Formula C₉H₇F₃O₂ [1][2]

Molecular Weight 204.15 g/mol [1][2]

IUPAC Name
3-methyl-5-

(trifluoromethyl)benzoic acid
[2]

CAS Number 117186-02-4 [1][2]

Canonical SMILES
CC1=CC(=CC(=C1)C(F)

(F)F)C(=O)O
[2]

InChI Key
QJSRENHDYMAJIL-

UHFFFAOYSA-N
[2]

Molecular Structure and Identification
The structure of 3-methyl-5-(trifluoromethyl)benzoic acid consists of a benzene ring

substituted with a carboxylic acid group, a methyl group at position 3, and a trifluoromethyl

group at position 5.

Logical Relationship of Structural Components
The relationship between the substituents and the parent benzoic acid structure is crucial for

understanding its reactivity and potential biological activity.
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Structural Hierarchy of 3-Methyl-5-(trifluoromethyl)benzoic Acid

Benzoic Acid

Benzene Ring
Carboxylic Acid

(-COOH)

Substituents

bears

Methyl Group
(-CH3) at C3

Trifluoromethyl Group
(-CF3) at C5

1-Bromo-3-methyl-5-(trifluoromethyl)benzene React with Mg in THF Grignard Reagent Carboxylation with CO2 Acidic Work-up (e.g., HCl) 3-Methyl-5-(trifluoromethyl)benzoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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